6-sec-Butoxy-2-(4-methoxy-phenylsulfanyl)-pyrimidin-4-ylamine

• CAS No.: 284681-53-4
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 6-butan-2-yloxy-2-(4-methoxyphenyl)sulfanylpyrimidin-4-amine
• InChI: InChI=1S/C15H19N3O2S/c1-4-10(2)20-14-9-13(16)17-15(18-14)21-12-7-5-11(19-3)6-8-12/h5-10H,4H2,1-3H3,(H2,16,17,18)
• InChI Key: AUSOMXSSUAXDGF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=NC(=NC(=C1)N)SC2=CC=C(C=C2)OC

Description

6-sec-Butoxy-2-(4-methoxy-phenylsulfanyl)-pyrimidin-4-ylamine is a pyrimidine derivative characterized by a central pyrimidine ring substituted at positions 2, 4, and 5. The 6-position bears a sec-butoxy group (–OCH(CH2CH3)2), the 2-position contains a 4-methoxy-phenylsulfanyl moiety (–S–C6H4–OCH3), and the 4-position is an amine (–NH2). Its synthesis likely involves nucleophilic substitution or coupling reactions, as seen in analogous pyrimidin-4-ylamine syntheses .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 6-sec-Butoxy-2-(4-methoxy-phenylsulfanyl)-pyrimidin-4-ylamine with structurally or functionally related pyrimidin-4-ylamine derivatives, emphasizing substituent effects, synthesis pathways, and biological activities.

Table 1: Structural and Functional Comparison of Pyrimidin-4-ylamine Derivatives

Compound Name	Substituents (Position 2, 4, 6)	Key Biological Activity/Application	Potency/EC50/IC50	Reference(s)
6-sec-Butoxy-2-(4-methoxy-phenylsulfanyl)-pyrimidin-4-ylamine	2: 4-methoxy-phenylsulfanyl; 4: NH2; 6: sec-butoxy	Not explicitly reported (structural analog to bioactive compounds)	N/A
NCGC00015280 (7-cyclopentyl-5-(4-phenoxy)phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine)	Fused pyrrolopyrimidine core; 5: phenoxyphenyl; 4: NH2	Inhibits AMA1-RON2 interaction in Plasmodium falciparum	Micromolar inhibition
BAY41-2272 (5-cyclopropyl-2-[1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl]-pyrimidin-4-ylamine)	2: pyrazolopyridine; 4: NH2; 5: cyclopropyl	NO-sensitive soluble guanylate cyclase (sGC) activator	Sub-micromolar EC50
6-Chloro-5-(2-methoxyvinyl)pyrimidin-4-ylamine	5: methoxyvinyl; 4: NH2; 6: Cl	Intermediate in pyrrolopyrimidine synthesis	N/A (synthetic utility)
3–7 series (furochromenyl-pyrimidinones)	6: furochromenylideneamino; 2: variable substituents	Analgesic and anti-inflammatory activity	Moderate to high activity

Key Comparative Insights

Structural Diversity and Biological Targets NCGC00015280 and BAY41-2272 exemplify how substituent modifications at positions 5 and 2 influence target specificity. NCGC00015280’s pyrrolopyrimidine core and phenoxyphenyl group enable inhibition of malaria parasite invasion , while BAY41-2272’s pyrazolopyridine moiety enhances sGC activation, relevant for cardiovascular therapies . In contrast, 6-sec-Butoxy-2-(4-methoxy-phenylsulfanyl)-pyrimidin-4-ylamine lacks fused heterocycles but shares the pyrimidin-4-ylamine scaffold.

Synthetic Pathways

• The synthesis of 6-sec-Butoxy-2-(4-methoxy-phenylsulfanyl)-pyrimidin-4-ylamine likely parallels methods for 6-chloro-5-(2-methoxyvinyl)pyrimidin-4-ylamine , involving halogenation or nucleophilic substitution at position 6 . However, introducing the 4-methoxy-phenylsulfanyl group may require thiol-aryl coupling, as seen in analogous pyrimidine syntheses .

Biological Activity While direct data for the target compound are absent, the 3–7 series (with furochromenylideneamino substituents) demonstrates that bulky groups at position 6 correlate with analgesic and anti-inflammatory efficacy . This suggests that the sec-butoxy and phenylsulfanyl groups in the target compound could similarly modulate activity. BAY41-2272’s sub-micromolar EC50 highlights the impact of electron-withdrawing groups (e.g., fluorine in the benzyl moiety) on potency , a design principle applicable to optimizing the target compound.

Research Findings and Limitations

• Gaps in Data: No direct pharmacological studies on 6-sec-Butoxy-2-(4-methoxy-phenylsulfanyl)-pyrimidin-4-ylamine are cited, necessitating extrapolation from structural analogs.
• Therapeutic Potential: The compound’s hybrid structure (combining lipophilic sec-butoxy and polar phenylsulfanyl groups) warrants evaluation in kinase or protease inhibition assays, given the success of similar scaffolds in malaria and inflammation research .